Cas no 313514-01-1 (3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid)

3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid is a heterocyclic compound featuring a thiazole core with a thioxo group at the 2-position and a carboxylic acid moiety at the 5-position. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The presence of both methyl and thioxo groups enhances its versatility in nucleophilic and electrophilic reactions. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, or other derivatives. The compound's stability under standard conditions and well-defined reactivity profile make it a valuable intermediate in medicinal chemistry and material science research.
3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid structure
313514-01-1 structure
Product Name:3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid
CAS No:313514-01-1
MF:C6H7NO2S2
MW:189.25527882576
CID:5185186
Update Time:2026-03-05

3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid
    • Inchi: 1S/C6H7NO2S2/c1-3-4(5(8)9)11-6(10)7(3)2/h1-2H3,(H,8,9)
    • InChI Key: IKGSETBXWVRKLQ-UHFFFAOYSA-N
    • SMILES: S1C(C(O)=O)=C(C)N(C)C1=S

3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM516876-1g
3,4-Dimethyl-2-thioxo-2,3-dihydrothiazole-5-carboxylic acid
313514-01-1 97%
1g
$401 2023-03-10
Ambeed
A796207-1g
3,4-Dimethyl-2-thioxo-2,3-dihydrothiazole-5-carboxylic acid
313514-01-1 97%
1g
$405.0 2024-04-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD624661-1g
3,4-Dimethyl-2-thioxo-2,3-dihydrothiazole-5-carboxylic acid
313514-01-1 97%
1g
¥2779.0 2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2155227-1g
3,4-Dimethyl-2-thioxo-2,3-dihydrothiazole-5-carboxylic acid
313514-01-1 97%
1g
¥15562.00 2024-08-02

Additional information on 3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid

Compound CAS No. 313514-01-1: 3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic Acid

3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid, also known by its CAS registry number CAS No. 313514-01-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development.

The molecular structure of 3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid is characterized by a thiazole ring system with substituents at positions 2, 3, and 5. The presence of a thioxo group (C=S) at position 2 and methyl groups at positions 3 and 4 contributes to its unique chemical properties. The carboxylic acid group at position 5 further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has demonstrated that CAS No. 313514-01-1 exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, its ability to modulate key cellular pathways involved in neurodegenerative diseases has drawn attention from researchers in the field of neuroscience.

The synthesis of 3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediate thiazole derivatives. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and yield of this process. These advancements have made it possible to scale up production for preclinical studies and potential clinical trials.

In terms of applications, this compound has shown promise in the development of drugs targeting chronic inflammatory conditions such as arthritis and cardiovascular diseases. Its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress has been validated in both in vitro and in vivo models. Furthermore, preliminary studies suggest that it may also possess anti-cancer properties by inducing apoptosis in cancer cells while sparing normal cells.

The structural uniqueness of CAS No. 313514-01-1 also makes it an attractive scaffold for further chemical modifications. Researchers are actively exploring the effects of substituting different groups on the thiazole ring to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. Such modifications could potentially lead to the discovery of more potent and selective drug candidates.

In conclusion, 3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid, or CAS No. 313514-01-1, represents a valuable addition to the arsenal of bioactive compounds being investigated for therapeutic applications. With ongoing research focusing on its mechanism of action, pharmacokinetics, and toxicity profiles, this compound holds great potential for advancing medical treatments in various disease areas.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd